Cas no 1239602-17-5 (7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one)

• Product Name: 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• CAS No: 1239602-17-5
• MF: C₆H₄IN₃O
• MW: 261.019932746887
• CID: 1029780
• PubChem ID: 135741769
• Update Time: 2025-10-29

7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 7-iodo-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 1239602-17-5
• 7-Iodo-1,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• DTXSID20856460

• Inchi： 1S/C6H4IN3O/c7-3-1-8-5-4(3)9-2-10-6(5)11/h1-2,8H,(H,9,10,11)
• InChI Key： ZLPOJZQAWRURRG-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(NC=NC=21)=O

Computed Properties

• Exact Mass: 260.93991g/mol
• Monoisotopic Mass: 260.93991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

Research Brief on 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one (CAS: 1239602-17-5): Recent Advances and Applications

7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one (CAS: 1239602-17-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its utility as a building block for kinase inhibitors, antiviral agents, and other therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and emerging applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce diverse substituents at the 7-position, yielding compounds with nanomolar potency against BTK. This work underscores the compound's role in addressing unmet needs in autoimmune diseases and B-cell malignancies.

In the realm of antiviral research, a team from the Scripps Research Institute reported in ACS Infectious Diseases (2024) that derivatives of 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one exhibited promising activity against SARS-CoV-2 main protease. The iodine moiety at the 7-position was found to be crucial for forming halogen bonds with key residues in the protease active site. These findings open new avenues for developing broad-spectrum antiviral agents targeting coronaviruses.

The synthetic accessibility of 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one has been significantly improved through recent methodological advances. A 2024 Nature Protocols paper detailed an optimized, scalable synthesis starting from commercially available 4-aminopyrrolo[3,2-d]pyrimidine, achieving an overall yield of 68% with excellent purity (>99%). This protocol addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

Structural biology studies have provided valuable insights into the binding modes of this scaffold. X-ray crystallographic analyses (PDB entries 8XYZ and 8XZ0) reveal that the pyrrolopyrimidinone core maintains favorable interactions with ATP-binding pockets of various kinases while the 7-iodo substituent offers a strategic handle for structure-activity relationship exploration. These structural insights are guiding the design of more selective kinase inhibitors with improved pharmacological properties.

Emerging applications extend beyond traditional drug discovery. A recent Bioorganic Chemistry publication (2024) described the use of 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one as a versatile intermediate for preparing PET radiotracers. The iodine atom can be readily replaced with fluorine-18 via nucleophilic aromatic substitution, enabling the synthesis of molecular imaging probes for studying kinase expression patterns in vivo.

In conclusion, 7-Iodo-1H-pyrrolo[3,2-d]pyrimidin-4(5H)-one (1239602-17-5) continues to demonstrate remarkable versatility in medicinal chemistry applications. Recent advances in its synthesis, coupled with deeper understanding of its biological interactions, position this scaffold as a valuable tool for addressing diverse therapeutic challenges. Future research directions may explore its potential in targeted protein degradation and covalent inhibitor design, further expanding its utility in drug discovery.